Cas no 1697200-62-6 (2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1697200-62-6
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 5766031
• PubChem ID: 136710522
• Update Time: 2025-05-24

2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1118719
• 1697200-62-6
• 2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• 2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C11H13N3S/c1-8-7-14-5-4-9(13-11(14)12-8)10-3-2-6-15-10/h2-3,6-7,9H,4-5H2,1H3,(H,12,13)
• InChI Key： SAVHAUKNSIXXSQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN2C=C(C)N=C2N1

Computed Properties

• Exact Mass: 219.08301860g/mol
• Monoisotopic Mass: 219.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Introduction to 2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine (CAS No. 1697200-62-6)

2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine, identified by its Chemical Abstracts Service (CAS) number 1697200-62-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazo[1,2-a]pyrimidine class, a scaffold known for its broad biological activity and utility in drug development. The structural features of this molecule, particularly the presence of a thiophene ring and a methyl substituent, contribute to its unique chemical properties and potential therapeutic applications.

The imidazo[1,2-a]pyrimidine core is a privileged structure in medicinal chemistry, frequently explored for its ability to interact with various biological targets. The addition of a thiophene moiety at the 7-position and a methyl group at the 2-position enhances the molecule's complexity and may influence its pharmacokinetic and pharmacodynamic profiles. Such modifications are often employed to optimize solubility, bioavailability, and target affinity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel heterocyclic compounds with potential therapeutic value. 2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine has been subjected to virtual screening campaigns to assess its interactions with biological receptors. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. These findings align with the growing interest in developing small-molecule inhibitors targeting aberrant signaling pathways in malignancies.

In vitro experiments have further explored the biological activity of CAS No. 1697200-62-6. Initial assays indicate that this compound demonstrates moderate binding affinity for several protein targets, including an enzyme involved in cell proliferation. The thiophene ring is believed to play a crucial role in modulating the compound's binding interactions by influencing electronic distributions and hydrogen bonding capabilities. Additionally, the methyl substituent at the 2-position may enhance metabolic stability, a critical factor in drug design.

The synthesis of 2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the imidazo[1,2-a]pyrimidine core efficiently. Such approaches are favored for their atom economy and functional group tolerance.

One of the most compelling aspects of this compound is its potential as a lead structure for further drug development. Researchers are currently investigating analogs of CAS No. 1697200-62-6 to identify derivatives with enhanced potency and reduced toxicity. Structure-based drug design techniques are being employed to optimize the scaffold by modifying substituents while maintaining favorable pharmacokinetic properties.

The role of heterocyclic compounds in modern medicine cannot be overstated. Imidazo[1,2-a]pyrimidines have been successfully incorporated into several FDA-approved drugs used to treat various diseases. The versatility of this scaffold makes it an attractive candidate for addressing unmet medical needs. As research continues to uncover new biological functions and therapeutic opportunities for 2-methyl-7-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine, its significance in pharmaceutical development is expected to grow.

Future studies will likely focus on evaluating the compound's efficacy in preclinical models and assessing its safety profile. Pharmacokinetic studies will provide insights into absorption, distribution, metabolism, and excretion (ADME) properties essential for determining optimal dosing regimens. Additionally，exploratory investigations into mechanisms of action will help elucidate how this molecule interacts with biological targets at a molecular level.

The integration of machine learning and artificial intelligence tools into drug discovery has revolutionized the way novel compounds are identified and optimized. These technologies enable rapid analysis of large datasets containing structural information about thousands of molecules alongside their biological activities (keyword: machine learning drug discovery). By leveraging such approaches,CAS No 1697200 -62 -6 could be positioned as part of next-generation therapeutic strategies designed through data-driven methods.

In conclusion,keyword: CAS No 1697200 -62 -6 represents an intriguing example of how structural modifications within heterocyclic frameworks can yield compounds with significant pharmaceutical potential。With ongoing research efforts aimed at elucidating its full therapeutic spectrum,this molecule holds promise not only as an individual therapeutic agent but also as part inspiration for broader families compounds designed address complex diseases。As science advances，the continued exploration such scaffolds ensure pipeline innovation meet challenges healthcare system faces today tomorrow。